2-[(4-benzylpiperazin-1-yl)methyl]-N-(2-pyridin-4-ylethyl)-1,3-oxazole-4-carboxamide

• IUPAC Name: 2-[(4-benzylpiperazin-1-yl)methyl]-N-(2-pyridin-4-ylethyl)-1,3-oxazole-4-carboxamide
• InChI: InChI=1S/C23H27N5O2/c29-23(25-11-8-19-6-9-24-10-7-19)21-18-30-22(26-21)17-28-14-12-27(13-15-28)16-20-4-2-1-3-5-20/h1-7,9-10,18H,8,11-17H2,(H,25,29)
• InChI Key: RDVFZQLOYQIKLS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2)CC3=NC(=CO3)C(=O)NCCC4=CC=NC=C4
• Molecular Formula: C23H27N5O2
• Molecular Weight: 405.5 g/mol

Description

2-[(4-benzylpiperazin-1-yl)methyl]-N-(2-pyridin-4-ylethyl)-1,3-oxazole-4-carboxamide is a complex organic compound that has garnered interest in various fields of scientific research. This compound features a unique structure combining a piperazine ring, a pyridine moiety, and an oxazole ring, making it a versatile molecule for various applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(4-benzylpiperazin-1-yl)methyl]-N-(2-pyridin-4-ylethyl)-1,3-oxazole-4-carboxamide typically involves multiple steps:

Formation of the Piperazine Intermediate: The initial step involves the synthesis of 4-benzylpiperazine through the reaction of benzyl chloride with piperazine in the presence of a base such as sodium hydroxide.

Oxazole Ring Formation: The next step is the formation of the oxazole ring. This can be achieved by reacting an appropriate α-haloketone with an amide in the presence of a base.

Coupling Reactions: The final step involves coupling the piperazine intermediate with the oxazole derivative and the pyridine moiety. This can be done using coupling agents like N,N’-dicyclohexylcarbodiimide (DCC) and 1-hydroxybenzotriazole (HOBt) under mild conditions.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to enhance yield and purity. This includes:

Scaling Up Reactions: Using larger reactors and optimizing reaction conditions such as temperature, pressure, and solvent choice.

Purification Techniques: Employing advanced purification techniques like recrystallization, column chromatography, and high-performance liquid chromatography (HPLC) to ensure high purity.

Chemical Reactions Analysis

Types of Reactions

2-[(4-benzylpiperazin-1-yl)methyl]-N-(2-pyridin-4-ylethyl)-1,3-oxazole-4-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the piperazine and pyridine moieties.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in dry ether or sodium borohydride in methanol.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of corresponding oxides or hydroxyl derivatives.

Reduction: Formation of reduced amines or alcohols.

Substitution: Formation of substituted derivatives with various functional groups.

Scientific Research Applications

2-[(4-benzylpiperazin-1-yl)methyl]-N-(2-pyridin-4-ylethyl)-1,3-oxazole-4-carboxamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a ligand in receptor studies.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-[(4-benzylpiperazin-1-yl)methyl]-N-(2-pyridin-4-ylethyl)-1,3-oxazole-4-carboxamide involves its interaction with specific molecular targets:

Molecular Targets: The compound may target enzymes or receptors, modulating their activity.

Pathways Involved: It can influence signaling pathways, leading to various biological effects such as inhibition of microbial growth or induction of apoptosis in cancer cells.

Comparison with Similar Compounds

Similar Compounds

4-benzylpiperazine derivatives: These compounds share the piperazine moiety and exhibit similar biological activities.

Pyridine-containing compounds: Compounds with pyridine rings are known for their diverse pharmacological properties.

Oxazole derivatives: These compounds are studied for their antimicrobial and anti-inflammatory activities.